4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid

• CAS RN: 1017439-23-4
• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol
• IUPAC Name: 4-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]benzoic acid
• InChI: InChI=1S/C13H13NO2S/c1-8-9(2)17-12(14-8)7-10-3-5-11(6-4-10)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key: XZCUXVDXKUEYCW-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=N1)CC2=CC=C(C=C2)C(=O)O)C
• synonyms: 4-[4,5-Dimethyl-thiazol-2-yl]methyl Benzoic Acid

Description

4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid, also known as MTT, is a chemical compound that has been widely used in scientific research. It is a yellow tetrazolium salt that is commonly used as a colorimetric assay to measure cell viability and proliferation. MTT has gained popularity due to its ease of use, high sensitivity, and low cost.

Mechanism Of Action

The mechanism of action of 4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid is based on its ability to penetrate the cell membrane and be reduced by mitochondrial enzymes. The reduction of 4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid to formazan is an indicator of mitochondrial activity, which is directly proportional to the number of viable cells present in the sample. The formazan product can be quantified using a spectrophotometer, and the absorbance value is used to determine the cell viability and proliferation.

Biochemical And Physiological Effects

4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid has no known biochemical or physiological effects on cells. It is a non-toxic compound that is selectively reduced by mitochondrial enzymes in viable cells. The reduction of 4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid to formazan does not interfere with cellular processes or alter cell morphology.

Advantages And Limitations For Lab Experiments

4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid has several advantages over other cell viability assays. It is easy to use, highly sensitive, and low cost. 4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid is also compatible with a wide range of cell types and can be used in both adherent and non-adherent cells. However, 4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid has some limitations. It is a colorimetric assay and requires a spectrophotometer to quantify the formazan product. 4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid is also sensitive to the presence of reducing agents and can give false-positive results in the presence of certain compounds.

Future Directions

For 4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid research include developing new tetrazolium salts and assays and standardizing the 4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid assay.

Synthesis Methods

4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid is synthesized by the reaction between 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide and sodium hydroxide. The reaction results in the formation of a yellow tetrazolium salt that is soluble in water and organic solvents. The synthesis method is simple and can be easily scaled up for large-scale production.

Scientific Research Applications

4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid is widely used in scientific research as a colorimetric assay to measure cell viability and proliferation. It is commonly used in drug discovery, toxicology, and cancer research. 4-[(4,5-Dimethyl-2-thiazolyl)methyl]-benzoic Acid works by penetrating the cell membrane and being reduced by mitochondrial enzymes to form a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells present in the sample.